Cas no 774225-35-3 (Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate)

• Product Name: Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate
• CAS No: 774225-35-3
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• MDL: MFCD24476515
• CID: 3030216
• PubChem ID: 11437694
• Update Time: 2025-05-21

Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl N-[(4-Tert-Butylphenyl)(Cyano)Methyl]Carbamate
• tert-Butyl ((4-(tert-butyl)phenyl)(cyano)methyl)carbamate
• tert-butyl N-[(4-tert-butylphenyl)-cyanomethyl]carbamate
• ZFB22535
• W12089
• t-Butyl N-[(4-tert-butylphenyl)(cyano)methyl]carbamate
• 2-(Boc-amino)-2-(4-tert-butylphenyl)acetonitrile
• CS-0036644
• tert-Butyl((4-(tert-butyl)phenyl)(cyano)methyl)carbamate
• EN300-7416354
• 774225-35-3
• SY124679
• MFCD24476515
• AS-70396
• 2-[4-(tert-Butyl)phenyl]-2-(Boc-amino)acetonitrile
• AKOS022357361
• Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate

• MDL： MFCD24476515
• Inchi： 1S/C17H24N2O2/c1-16(2,3)13-9-7-12(8-10-13)14(11-18)19-15(20)21-17(4,5)6/h7-10,14H,1-6H3,(H,19,20)
• InChI Key： NHRAQTVNXGEHMF-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)C1C=CC(=CC=1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.1

Additional information on Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate

Professional Introduction to Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate (CAS No. 774225-35-3)

Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate, a compound with the CAS number 774225-35-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a cyanomethyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The synthesis and characterization of Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate have been the focus of numerous studies aimed at understanding its pharmacological profile and potential applications in medicinal chemistry. The tert-butyl group, known for its steric hindrance and electronic effects, plays a crucial role in modulating the compound's interactions with biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation and electronic properties are essential for optimal binding affinity.

The cyanomethyl moiety, on the other hand, introduces a polar and potentially nucleophilic site within the molecule. This functional group can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are often employed in the synthesis of more complex derivatives. The combination of these structural elements makes Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate a versatile intermediate for the development of novel pharmacological agents.

In recent years, there has been growing interest in carbamate-based compounds due to their reported bioactivity across multiple therapeutic areas. For instance, studies have highlighted the potential of carbamates as anticonvulsants, anti-inflammatory agents, and even as candidates for anticancer therapies. The specific substitution pattern in Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate may contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

The use of computational methods has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are critical factors in drug design. Additionally, virtual screening approaches have been utilized to identify potential derivatives with enhanced activity or improved pharmacokinetic profiles.

Experimental validation of computational predictions has been another key aspect of research involving this compound. In vitro assays have been conducted to evaluate the biological activity of Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate against various targets. These studies have provided evidence of its potential as a lead compound for further development. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammatory pathways, highlighting its therapeutic potential.

The development of new synthetic methodologies has also been an area of focus. Efficient synthetic routes to Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate have been reported, enabling large-scale production for both research and commercial purposes. These methods often involve multi-step organic transformations that highlight the compound's structural complexity and the challenges associated with its synthesis. Advances in synthetic chemistry have not only facilitated access to this compound but have also paved the way for exploring its derivatives.

The impact of Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in novel carbamate compounds due to their potential therapeutic benefits. Collaborative efforts between academic researchers and industry partners are essential for translating laboratory findings into viable drug candidates. This synergy has led to several promising projects aimed at developing new treatments based on carbamate chemistry.

Future directions in research on Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological systems at a molecular level is crucial for optimizing its therapeutic potential. Additionally, investigating its metabolic stability and pharmacokinetic properties will be essential for assessing its suitability as a drug candidate.

Another area of interest is the development of new derivatives through structural modifications. By altering specific functional groups or introducing additional substituents, researchers can fine-tune the properties of Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate to enhance its bioactivity or improve its safety profile. Such modifications may lead to novel compounds with improved efficacy and reduced side effects.

In conclusion, Tert-Butyl N-(4-Tert-Butylphenyl)-CyanomethylCarbamate (CAS No. 774225-35-3) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for further exploration, offering opportunities for the development of new therapeutic agents across various disease areas. The combination of computational studies, experimental validation, and innovative synthetic methodologies continues to drive progress in understanding and utilizing this compound effectively.